5-Nitro-1-tosylbenzimidazole

• Molecular Formula: C14H11N3O4S
• Molecular Weight: 317.32 g/mol
• IUPAC Name: 1-(4-methylphenyl)sulfonyl-5-nitrobenzimidazole
• InChI: InChI=1S/C14H11N3O4S/c1-10-2-5-12(6-3-10)22(20,21)16-9-15-13-8-11(17(18)19)4-7-14(13)16/h2-9H,1H3
• InChI Key: VSGQIMHWNHRKJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C=NC3=C2C=CC(=C3)[N+](=O)[O-]

Description

5-Nitro-1-tosylbenzimidazole is a useful research compound. Its molecular formula is C14H11N3O4S and its molecular weight is 317.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring solution of 5-nitrobenzimidazole (7.5 g, 46 mmol) in THF (300 mL) and water (150 mL) was added K2CO3 (15.9 g, 115 mmol), followed by p-toluenesulfonyl chloride (11.4 g, 46 mmol). After stirring for 16 h, solvents were removed in vacuo and the residue was partitioned between ethyl acetate and water. The layers were separated and the organic phase was washed with brine, then dried with MgSO4, filtered and concentrated in vacuo. The crude solid was dissolved in choloroform and chromatographed over a silica gel column with a gradient of chloroform through 10% methanol/chloroform. The product containing fractions were combined and concentrated in vacuo to give 11.4 g (79%) of light yellow solid.